Cas no 1261826-49-6 (Ethyl 3-(5'-chloro-2'-(trifluoromethyl)phenyl)propionate)

• Product Name: Ethyl 3-(5'-chloro-2'-(trifluoromethyl)phenyl)propionate
• CAS No: 1261826-49-6
• MF: C₁₂H₁₂ClF₃O₂
• MW: 280.670693397522
• CID: 4969426
• Update Time: 2023-08-24

Ethyl 3-(5'-chloro-2'-(trifluoromethyl)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(5'-chloro-2'-(trifluoromethyl)phenyl)propionate

• Inchi： 1S/C12H12ClF3O2/c1-2-18-11(17)6-3-8-7-9(13)4-5-10(8)12(14,15)16/h4-5,7H,2-3,6H2,1H3
• InChI Key： LDGMNVOMPGCMRC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=C(C=1)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3